Cas no 2228419-92-7 (3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228419-92-7
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6310308
• PubChem ID: 165700658
• Update Time: 2025-06-13

3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1884507
• 2228419-92-7

• Inchi： 1S/C16H23NO5/c1-10-8-11(9-16(5,21)13(18)19)6-7-12(10)17-14(20)22-15(2,3)4/h6-8,21H,9H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： DKYDFURJVRFJTG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)CC(C(=O)O)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228419-92-7) and Its Emerging Applications in Chemical Biology

The compound 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid, identified by the CAS number 2228419-92-7, represents a sophisticated molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and its promising role in the development of novel therapeutic agents. The presence of a tert-butoxy carbonylamino moiety and a methylphenyl substituent suggests a high degree of functionalization, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the field of chemical biology has witnessed remarkable advancements, particularly in the design and synthesis of molecules that can modulate biological pathways with high specificity. The compound in question, 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid, has been explored for its potential applications in drug discovery, where its structural features are leveraged to interact with biological targets. The tert-butoxy carbonylamino group is particularly noteworthy, as it provides stability to the molecule while also serving as a handle for further derivatization, enabling researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its versatility in serving as a precursor for more complex molecules. The methylphenyl moiety, for instance, is a well-known pharmacophore that has been extensively studied for its role in various biological processes. By incorporating this group into the molecular structure, researchers can harness its known interactions with biological targets, thereby facilitating the development of novel compounds with enhanced efficacy and selectivity. This approach aligns with the growing trend in drug discovery towards rational design, where molecules are tailored at the molecular level to achieve desired biological outcomes.

Recent studies have highlighted the importance of 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid in the context of modulating enzyme activity. Enzymes are critical players in numerous biological pathways, and their inhibition or activation can have profound effects on cellular processes. The compound's structural features make it an attractive candidate for developing enzyme inhibitors, particularly those targeting key metabolic pathways involved in diseases such as cancer and inflammation. By binding to specific enzymatic sites, this compound has the potential to disrupt pathological processes and restore normal cellular function.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid is another area of significant interest. The process involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, including catalytic asymmetric reactions and flow chemistry, have been employed to streamline the synthesis while maintaining optimal reaction conditions. These techniques not only improve efficiency but also reduce waste, aligning with the principles of green chemistry—a critical consideration in modern pharmaceutical research.

In addition to its applications in drug discovery, this compound has shown promise in material science and nanotechnology. Its unique structural properties make it suitable for use as a building block in the construction of supramolecular assemblies and functional materials. These materials have potential applications in areas such as drug delivery systems, sensors, and catalysts. By leveraging the inherent characteristics of 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid, researchers can develop innovative solutions that push the boundaries of what is possible at the molecular level.

The growing body of research on 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid underscores its significance as a versatile molecular entity with broad applications across multiple disciplines. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine and materials science. Their ability to interact selectively with biological targets while being amenable to chemical modification makes them invaluable tools for researchers striving to develop innovative solutions to complex challenges.

Looking ahead, further exploration into the properties and applications of CAS No. 2228419-92-7 is warranted. Continued investigation into its biological activity will provide deeper insights into its potential therapeutic uses, while advancements in synthetic chemistry will enable more efficient production methods. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this compound and related derivatives. As research progresses, it is likely that new applications will emerge, further solidifying its place as a cornerstone molecule in chemical biology.